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Introduction

Berkelium (BK), a synthetic transuranic element with atomic number 97, was first synthesized
in 1949 at the University of California, Berkeley.[1] As a member of the actinide series, all of its
known isotopes are radioactive. The study of the decay properties of berkelium isotopes is
crucial for fundamental nuclear physics research, the synthesis of superheavy elements, and
for understanding the behavior of actinides in various applications, including nuclear medicine
and waste management. This technical guide provides a comprehensive overview of the
radioactive decay properties of berkelium isotopes, including their production, purification,
half-lives, decay modes, and decay energies. Detailed methodologies for key experimental
techniques are also presented.

Production and Purification of Berkelium Isotopes

The production of berkelium isotopes primarily occurs in high-flux nuclear reactors or through
charged-particle bombardments in cyclotrons. The most significant isotope, Berkelium-249
(2#°BKk), is produced in weighable quantities through neutron irradiation of lighter actinides like
plutonium, americium, and curium.[1][2] The longest-lived isotope, Berkelium-247 (247BK), is
synthesized by irradiating Curium-244 (244Cm) with high-energy alpha patrticles.[3]

Experimental Protocol: Production of Berkelium-249
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The production of 24°Bk is a byproduct of the production of Californium-252 (2°2Cf) in facilities
such as the High Flux Isotope Reactor (HFIR) at Oak Ridge National Laboratory. The general
workflow is as follows:

o Target Preparation: Targets containing mixed curium isotopes are fabricated.

« Irradiation: The targets are irradiated in the high neutron flux of the reactor. This leads to a
series of neutron captures and beta decays, ultimately producing various transuranic
isotopes, including 24°BKk.

o Target Dissolution: After irradiation, the targets are dissolved, typically in nitric acid.

Experimental Protocol: Purification of Berkelium-249

The purification of berkelium from other actinides and fission products is a complex process
involving solvent extraction and ion-exchange chromatography.

The "Berkex" process is a liquid-liquid extraction method used to separate berkelium from
trivalent actinides and lanthanides.

o Oxidation: The berkelium in the dissolved target solution is oxidized from its trivalent state
(Bk3+) to the tetravalent state (Bk#*) using a strong oxidizing agent such as sodium bromate
(NaBrOs) in nitric acid.

o Extraction: The solution is contacted with an organic extractant, typically bis(2-ethylhexyl)
phosphoric acid (HDEHP) dissolved in a nonpolar solvent like dodecane. Bk** is selectively
extracted into the organic phase, while trivalent actinides and lanthanides remain in the
agueous phase.

e Stripping: The Bk** is then stripped from the organic phase back into an aqueous solution by
reducing it back to Bk3*+ with a reducing agent, such as hydrogen peroxide.

Cation-exchange chromatography is employed for further purification. A common method
utilizes a-hydroxyisobutyrate (AHIB) as an eluent.

e Column Preparation: A column is packed with a suitable cation-exchange resin (e.g., Dowex
50).
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o Loading: The berkelium-containing aqueous solution is loaded onto the column.

o Elution: The actinides are selectively eluted from the column using a solution of AHIB. The
elution order is dependent on the ionic radius and charge of the hydrated metal ions,
allowing for the separation of berkelium from other elements.

Radioactive Decay Properties of Berkelium Isotopes

Nineteen radioisotopes of berkelium have been characterized, with mass numbers ranging
from 233 to 253.[4] The decay properties of these isotopes are summarized in the tables below.

Table of Berkelium Isotopes and their Primary Decay
Properties
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Primary Decay

Isotope Half-Life Mode(s) Decay Product(s)
233BK ~20's o 29Am

234Bk ~20s a, EC 20Am, 24Cm
2358k 15s a, B+ 231Am, 235Cm
236BKk 22s a, EC 22Am, 236Cm
237BK 1.1 min a, B+ 23Am, 2’Cm
238BKk 2.4 min EC, a 238Cm), 23*Am
239BK ~5 min B* 239Cm

240Bk 4.8 min EC, a 240Cm, 26Am
241Bk 4.6 min EC, a 241Cm, 37Am
242Bk 7.0 min EC, a 242Cm, #8Am
243BK 45h EC, a 243Cm, 239Am
244BK 4.35h EC, a 244Cm, 240Am
2458k 494d EC, a 245Cm, 241Am
246k 1.80d B-,a 246Cf, 292Am
247Bk 1380y a 243Am

248BK > 300y a, EC 244Am, 248Cm
2498k 330d B-,a 249Cf, 245Am
2508k 3.212h B~ 20Cf

251BK 55.6 min B- 21Cf

252BK 1.8 min B- 252Cf

253BK ~10 min B- 223Cf
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Table of Detailed Decay Energies for Selected Berkelium

Isotopes

Isotope Decay Mode Decay Energy (MeV)
241Bk a 7.108

B+ 1.378

243K o 6.874

EC 1.508

249K B- 0.124

a 5.525

Experimental Methodologies for Decay Property
Measurement

The determination of the radioactive decay properties of berkelium isotopes involves a variety
of nuclear spectroscopy techniques.

Alpha Spectroscopy

Alpha spectroscopy is used to measure the energy and intensity of alpha particles emitted
during decay.

o Sample Preparation: A thin, uniform source is prepared to minimize self-absorption of the
alpha particles. This can be achieved by electrodeposition or vacuum evaporation of the
purified berkelium sample onto a suitable backing material.[5]

o Detection: A semiconductor detector, typically a silicon detector, is placed in a vacuum
chamber with the source. The energy of the alpha particles is determined by the amplitude of
the electrical pulse generated in the detector.

o Data Analysis: The resulting energy spectrum is analyzed to identify the characteristic alpha
energies and their relative intensities, which are unique to each isotope.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1215314?utm_src=pdf-body
https://www.benchchem.com/product/b1215314?utm_src=pdf-body
https://www.benchchem.com/product/b1215314?utm_src=pdf-body
https://indico.fjfi.cvut.cz/event/1/contributions/317/attachments/169/255/309_Stastna_Preparation_of_samples_for_alpha.doc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Beta Spectroscopy

Beta spectroscopy is employed to measure the energy distribution of beta particles (electrons
or positrons).

o Detection: Due to the continuous energy spectrum of beta particles, magnetic spectrometers
or solid-state detectors can be used. For low-energy beta emitters like 24°BK, liquid
scintillation counting is a highly efficient method.[6]

e Liquid Scintillation Counting Protocol:

[¢]

A known amount of the purified berkelium sample is mixed with a liquid scintillation
cocktail.

o The beta particles emitted by the sample excite the scintillator molecules, which then emit
photons.

o Photomultiplier tubes detect these photons, and the resulting signal is proportional to the
energy of the beta particle.

o The half-life can be determined by measuring the decrease in the count rate over time.[7]

Gamma-Ray and X-ray Spectroscopy

This technique is crucial for characterizing decays that proceed via electron capture or result in
excited daughter nuclei.

o Detection: High-purity germanium (HPGe) detectors are commonly used due to their
excellent energy resolution.

o Measurement: When a nucleus decays by electron capture, a vacancy is created in an inner
atomic shell. The subsequent filling of this vacancy by an outer electron results in the
emission of characteristic X-rays. If the daughter nucleus is left in an excited state, it will de-
excite by emitting gamma rays. The energies and intensities of these X-rays and gamma
rays are measured to construct a decay scheme.[8]

» Coincidence Counting: To establish relationships between different radiations (e.g., an alpha
particle followed by a gamma ray), coincidence spectroscopy is used. This involves using
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multiple detectors and recording events that occur within a very short time window.

Visualizations
Decay Chain of Berkelium-247

247Bk a 243Am o 239Np = 239Pu
(TY% = 1380 y) (T = 7370 y) (TY% = 2.356 d) (TY = 24110 y)

Click to download full resolution via product page

Caption: Simplified decay chain of Berkelium-247.

Experimental Workflow for Berkelium-249 Purification
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Caption: Workflow for the production and purification of Berkelium-249.
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Conclusion

The study of the radioactive decay properties of berkelium isotopes continues to be an active
area of research. The availability of weighable quantities of 24°Bk has enabled detailed
chemical and physical studies, while the investigation of more exotic, short-lived isotopes
pushes the boundaries of our understanding of nuclear structure and stability. The experimental
techniques described in this guide are fundamental to obtaining the high-quality data necessary
for advancing nuclear science and its applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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